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Compound of Interest

Compound Name: Fmoc-GABA-OH

Cat. No.: B557236

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Fmoc-GABA-OH (4-(Fmoc-amino)butyric acid), a
key reagent in peptide synthesis and proteomics research. It covers essential safety data,
handling protocols, and its primary applications, with a focus on ensuring laboratory safety and
experimental integrity.

Chemical and Physical Properties

Fmoc-GABA-OH is a white to off-white powder.[1] It is a derivative of gamma-aminobutyric
acid (GABA) with a fluorenylmethyloxycarbonyl (Fmoc) protecting group on the amine. This
protecting group is crucial for its application in Fmoc solid-phase peptide synthesis.[2]

Table 1: Physical and Chemical Properties of Fmoc-GABA-OH
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Property Value References

CAS Number 116821-47-7 [2][3][4][5]16]

Molecular Formula C19H19NO4 [21[3]1[41[5]

Molecular Weight 325.36 g/mol [21[31[4][5]

Melting Point 168-174 °C [2]

Soiling Point 571.9-°c at 760 mmHg -
(Predicted)

Density 1.256 g/cm3 (Predicted) [31[7]

Slightly soluble in water.

Soluble in organic solvents like

Solubility _ [7118]
DMSO and EtOH (with
sonication).

Appearance Colorless to white powder [2]

Safety and Hazard Information

While not classified as a hazardous substance under the 2012 OSHA Hazard Communication
Standard for a similar compound, standard laboratory precautions are essential.[1] The primary
hazards are related to irritation upon contact or inhalation.

Table 2: Hazard Identification and Safety Precautions
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Hazard Statement

Precautionary
Statement

Pictogram

References

H315: Causes skin

irritation

P264: Wash skin
thoroughly after
handling. P280: Wear
protective gloves.
P302+P352: IF ON
SKIN: Wash with
plenty of water.
P332+P313: If skin
irritation occurs: Get
medical
advice/attention.
P362: Take off
contaminated clothing
and wash it before

reuse.

GHSO07

[6]7]

H319: Causes serious

eye irritation

P280: Wear eye
protection/face
protection.
P305+P351+P338: IF
IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue
rinsing. P337+P313: If
eye irritation persists:
Get medical

advice/attention.

GHSO07

[6]7]

H335: May cause

respiratory irritation

P261: Avoid breathing
dust/fume/gas/mist/iva
pors/spray. P271: Use
only outdoors or in a
well-ventilated area.

GHSO07

[6]7]
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P304+P340: IF
INHALED: Remove
person to fresh air and
keep comfortable for
breathing. P312: Call
a POISON
CENTER/doctor if you

feel unwell.

Personal Protective Equipment (PPE):
o Eye Protection: Safety glasses with side-shields or goggles are mandatory.[1][3][6]
o Hand Protection: Wear appropriate chemical-resistant gloves.[3][6][9]

o Respiratory Protection: A dust mask (e.g., type N95 (US) or type P1 (EN143)) should be
used, especially when handling the powder and weighing it out.[1][3][6][9]

» Skin and Body Protection: A laboratory coat should be worn to prevent skin contact.[1][9]

Handling and Storage

Proper handling and storage are crucial to maintain the quality and stability of Fmoc-GABA-
OH.

o Storage: Store in a tightly closed container in a refrigerator at 2-8°C.[2][3][6][7] For long-term
storage of stock solutions, -20°C for up to one year or -80°C for up to two years is
recommended.[10]

e Handling: Avoid contact with skin, eyes, and clothing.[1][11] Do not breathe dust.[9] Use non-
sparking tools and handle in a well-ventilated area.[1][11]

o Stability: The compound is sensitive to heat and moisture.[6]

Experimental Protocols and Applications
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Fmoc-GABA-OH is primarily used as a linker in solid-phase peptide synthesis, particularly in
the synthesis of PROTACSs (Proteolysis Targeting Chimeras) and other chemical biology tools.
[3][7][10] The Fmoc group serves as a temporary protecting group for the amine, which can be
removed under basic conditions to allow for further conjugation.[3][7][10] The carboxylic acid
end can be activated to react with primary amines to form a stable amide bond.[3][7][10]

General Workflow for Fmoc-GABA-OH in Peptide
Synthesis

The following diagram illustrates a generalized workflow for the use of Fmoc-GABA-OH in
solid-phase peptide synthesis.

Solid-Phase Peptide Synthesis

" ’ Repeat Cycle
Coupling of Fmoc Deprotection Coupling of inal Cycle Cleavage from Resin
Fmoc-GABA-OH (e.g., Piperidine) Next Fmoc-Amino Acid & Deprotection

Purification
(e.g., HPLC)

Click to download full resolution via product page

Caption: Generalized workflow for the incorporation of Fmoc-GABA-OH in solid-phase peptide
synthesis.

First Aid Measures
In case of accidental exposure, follow these first-aid measures:

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[9]

o Skin Contact: Wash off with soap and plenty of water. Consult a physician.[9]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[9]
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 Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.
Consult a physician.[9]

Disposal Considerations

Dispose of waste material in accordance with federal, state, and local environmental control
regulations.[1] Contaminated packaging should be disposed of as unused product.

Safe Handling and Disposal Logic

The following diagram outlines the logical flow for the safe handling and disposal of Fmoc-
GABA-OH.
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Safe Handling Protocol

Receive & Inspect
Fmoc-GABA-OH

Store at 2-8°C in a
dry, well-ventilated area

'

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Dust Mask)

i

Weigh in a ventilated enclosure
(e.g., fume hood)

'

Dissolve in appropriate
organic solvent

:

Perform chemical reaction

Chemical Waste

Disposal| Protocol

Collect waste in a
labeled, sealed container

Dispose of according to
institutional and local regulations

Click to download full resolution via product page
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Caption: Logical flow for the safe handling and disposal of Fmoc-GABA-OH in a laboratory
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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